Cas no 1073-96-7 (3,5-dihydroxy-2-methyl-4H-pyran-4-one)

• Product Name: 3,5-dihydroxy-2-methyl-4H-pyran-4-one
• CAS No: 1073-96-7
• Molecular Formula: C₆H₆O₄
• Molecular Weight: 142.10944
• CID: 215307
• PubChem ID: 70627

3,5-dihydroxy-2-methyl-4H-pyran-4-one Properties

Names and Identifiers

• 4H-Pyran-4-one,3,5-dihydroxy-2-methyl-
• 3,5-DIHYDROXY-2-METHYL-4H-PYRAN-4-ONE
• 3,5-dihydroxy-2-methylpyran-4-one
• 2-Methyl-3,5-dihydroxy-4H-pyran-4-one
• 3,5-Dihydroxy-2-methyl-4H-pyran-4-one (hydroxymaltol)
• 3,5-Dihydroxy-2-methyl-4-pyrone
• 3,5-Dihydroxy-6-methyl-4H-pyran-4-one
• 3,5-Dihydroxy-6-methyl-4-pyrone
• 5-Hydroxymaltol
• Hydroxymaltol
• 4H-Pyran-4-one, 3,5-dihydroxy-2-methyl-
• Pentamethyl-Cyclopentaphosphane
• CHEBI:179105
• Q4639613
• BB 0262862
• 1073-96-7
• SSSNQLHKSUJJTE-UHFFFAOYSA-N
• UNII-DBQ2Q3Z4FR
• PYRONE 1
• SCHEMBL3130251
• AKOS006326268
• EN300-1601086
• DTXSID50148002
• DBQ2Q3Z4FR
• 3,5-Dihydroxy-2-methyl-4H-pyran-4-one
• hydroxymaltol

• InChIKey： SSSNQLHKSUJJTE-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6O4/c1-3-5(8)6(9)4(7)2-10-3/h2,7-8H,1H3
• SMILES： OC1C(=O)C(O)=COC=1C

Computed Properties

• Exact Mass: 142.02658
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.02660867g/mol
• Heavy Atom Count: 10
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76